Cas no 861924-65-4 (3-(but-3-en-2-yl)-1-cyclopentylthiourea)

3-(but-3-en-2-yl)-1-cyclopentylthiourea structure
861924-65-4 structure
Product Name:3-(but-3-en-2-yl)-1-cyclopentylthiourea
CAS No:861924-65-4
MF:C10H18N2S
MW:198.328320980072
CID:3540745
PubChem ID:11446947
Update Time:2025-04-22

3-(but-3-en-2-yl)-1-cyclopentylthiourea Chemical and Physical Properties

Names and Identifiers

    • THIOUREA, N-CYCLOPENTYL-N'-(1-METHYL-2-PROPENYL)-
    • Thiourea, N-cyclopentyl-N'-(1-methyl-2-propen-1-yl)-
    • 3-(but-3-en-2-yl)-1-cyclopentylthiourea
    • 861924-65-4
    • EN300-1274435
    • Inchi: 1S/C10H18N2S/c1-3-8(2)11-10(13)12-9-6-4-5-7-9/h3,8-9H,1,4-7H2,2H3,(H2,11,12,13)
    • InChI Key: QNWSPHCSYISORS-UHFFFAOYSA-N
    • SMILES: N(C1CCCC1)C(NC(C)C=C)=S

Computed Properties

  • Exact Mass: 198.11906976Da
  • Monoisotopic Mass: 198.11906976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 56.2Ų

3-(but-3-en-2-yl)-1-cyclopentylthiourea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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